
Personal protective equipment for handling
trans-2-Pentene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: trans-2-Pentene

Cat. No.: B123489 Get Quote

Essential Safety and Handling Guide for trans-2-
Pentene
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of trans-2-Pentene, a highly flammable and hazardous chemical. Adherence to these

procedures is essential for ensuring laboratory safety and minimizing risk.

Chemical Properties and Hazards
trans-2-Pentene is a colorless, volatile liquid with a hydrocarbon odor.[1][2] It is highly

flammable and poses a significant fire risk.[2][3][4][5] Vapors can form explosive mixtures with

air and may travel to an ignition source and flash back.[1][3] The substance is also classified as

a skin and eye irritant and may be fatal if swallowed and enters the airways.[1][3][4]
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Property Value Source

CAS Number 646-04-8 [3]

Molecular Formula C5H10 [6]

Boiling Point 36-37 °C (96.8-98.6 °F) [1][3][6]

Melting Point -140 °C (-220 °F) [3][7]

Flash Point -45 °C (-49 °F) [3]

Vapor Density (Air=1) 2.4 [7]

Solubility
Insoluble in water; soluble in

organic solvents.
[1][2][6]

Personal Protective Equipment (PPE)
When handling trans-2-Pentene, the following personal protective equipment is mandatory to

prevent exposure:
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PPE Category Specification Rationale Source

Eye Protection

Tightly fitting safety

goggles or chemical

safety goggles

conforming to EN166

(EU) or OSHA's eye

and face protection

regulations in 29 CFR

1910.133. A full face

shield is

recommended where

splashing is possible.

Protects against eye

irritation and serious

eye damage from

splashes.

[1][3][7]

Hand Protection

Wear impervious,

fire/flame resistant

gloves. Gloves must

be inspected prior to

use and must satisfy

the specifications of

EU Directive

89/686/EEC and the

standard EN 374.

Prevents skin contact

and irritation.
[1][8]

Skin and Body

Protection

Wear appropriate

protective clothing,

including boots, lab

coat, apron, or

coveralls to prevent

skin exposure.

Fire/flame resistant

and impervious

clothing is

recommended.

Minimizes skin contact

with the chemical.
[1][3][7]

Respiratory Protection Use only in a well-

ventilated area or

outdoors.[3][8] If

exposure limits are

Protects against

inhalation of harmful

vapors, which can

cause respiratory tract
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exceeded or irritation

is experienced, a full-

face respirator is

necessary.[1] For

emergencies or

unknown exposure

levels, use a full-

facepiece positive-

pressure, air-supplied

respirator.[7] A self-

contained breathing

apparatus (SCBA) is

recommended for

firefighting.[1][3]

irritation and act as a

simple asphyxiant.[4]

[7]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is crucial for safety. The following diagram outlines

the key steps for handling trans-2-Pentene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chemicalbook.com/msds/trans-2-pentene_2.pdf
https://home.miracosta.edu/dlr/msds/2-Pentene.pdf
https://www.chemicalbook.com/msds/trans-2-pentene_2.pdf
https://www.fishersci.com/store/msds?partNumber=AC150000050&productDescription=TRANS-2-PENTENE+95%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://dept.harpercollege.edu/chemistry/msds/Pentene%202-.pdf
https://home.miracosta.edu/dlr/msds/2-Pentene.pdf
https://www.benchchem.com/product/b123489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for trans-2-Pentene

Preparation

Don Appropriate PPE Ensure Proper Ventilation Remove Ignition Sources

Handling

Storage Spill Response Ground and Bond Equipment Use Non-Sparking Tools

DisposalKeep Container Tightly Closed Store in a Cool, Dry, Well-Ventilated Place Separate from Incompatibles Evacuate Area Contain Spill with Inert Material

Collect Waste Dispose at a Licensed Facility

Click to download full resolution via product page

Caption: Workflow for the safe handling of trans-2-Pentene.

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure Source

Inhalation

Move the victim to fresh air. If

breathing is difficult, administer

oxygen. If the victim is not

breathing, provide artificial

respiration. Seek immediate

medical attention. Do not use

mouth-to-mouth resuscitation if

the chemical was ingested or

inhaled.

[1]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with soap

and plenty of water. Seek

medical attention.

[1][3]

Eye Contact

Immediately rinse the eyes

with plenty of water for at least

15 minutes, including under

the eyelids. Remove contact

lenses if present and easy to

do so. Seek immediate

medical attention.

[1][3]

Ingestion

Do NOT induce vomiting.

Rinse the mouth with water.

Never give anything by mouth

to an unconscious person. Call

a poison control center or

doctor immediately.

[1][3][4]

Fire and Explosion Hazards
trans-2-Pentene is highly flammable and its vapors can form explosive mixtures with air.

Extinguishing Media: Use carbon dioxide (CO2), dry chemical, or alcohol-resistant foam.[3]

[7] Water spray may be used to cool closed containers, but may be ineffective at
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extinguishing the fire.[3][7]

Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][3]

Special Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[1][3] Containers may explode when heated.[3]

Disposal Plan
Proper disposal of trans-2-Pentene is essential to prevent environmental contamination.

Waste Classification: This material should be handled as hazardous waste.[7]

Disposal Method: Disposal should be carried out by a licensed chemical destruction plant or

by controlled incineration with flue gas scrubbing.[1] Do not dispose of in drains or

waterways.[1][3]

Container Disposal: Empty containers may retain product residues (vapors and liquid) and

can be hazardous.[7] Observe all warnings and precautions listed for the product. Do not

attempt to clean empty containers.[7] Dispose of containers and unused contents in

accordance with federal, state, and local requirements.[7]

Disclaimer: This information is intended for guidance and is not a substitute for a

comprehensive risk assessment. Always consult the full Safety Data Sheet (SDS) before

handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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